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Compound of Interest

Compound Name: C.I. Direct black 32

Cat. No.: B1606992

C.l. Direct Black 32: A Technical Guide to
Solubility and Stability

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.l. Direct Black 32, also known by its Colour Index number 35440 and CAS number 6428-38-
2, is a multi-azo class direct dye. Its chemical formula is CasHaoN13NasO13S3, with a molecular
weight of 1172.08 g/mol .[1][2] This technical guide provides a comprehensive overview of the
known solubility and stability characteristics of C.lI. Direct Black 32, intended to assist
researchers, scientists, and professionals in drug development in its application and handling.
While specific quantitative data is limited in publicly available literature, this guide synthesizes
the available qualitative information and outlines standard experimental protocols for
determining these properties.

Chemical and Physical Properties
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Property Value Reference
C.l. Name Direct Black 32 [1]

C.I. Number 35440 [1]

CAS Number 6428-38-2 [11[2]
Molecular Formula CasHaoN13Na3013Ss3 [1112]
Molecular Weight 1172.08 g/mol [1][2]
Appearance Grey to black powder [1]

Solubility Profile

Quantitative solubility data for C.I. Direct Black 32 in various solvents is not readily available in
the reviewed literature. However, qualitative descriptions of its behavior in different aqueous
solutions have been documented.

Qualitative Solubility:
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Solvent/Condition

Observation

Reference

Water

The trisodium salt
configuration suggests water
solubility, a critical property for
its application in textile dyeing.

[2]

Concentrated Sulfuric Acid

Forms a red-purple solution,
which yields a black-purple

precipitate upon dilution.

[1]

Concentrated Hydrochloric
Acid

A black precipitate is formed.

[1]

Concentrated Sodium

Hydroxide Solution

A dark purple precipitate is
formed.

[1]

Organic Solvents

A product brief for a similar
dye, C.I. Direct Black 9,
indicates it is slightly soluble in
alcohol and insoluble in other
organic solvents. This
suggests that C.I. Direct Black
32 may have limited solubility

in non-polar organic solvents.

[3]

Stability Profile

The stability of a dye is crucial for its storage, application, and the longevity of the colored

product. The stability of C.l. Direct Black 32 has been evaluated through fastness ratings,

which assess its resistance to various environmental factors.

Fastness Properties:
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Property Rating (ISO) Description Reference

) ) Good resistance to
Acid Resistance 4 o N [1]
acidic conditions.

] ] Good resistance to
Alkali Resistance 4 _ N [1]
alkaline conditions.

Moderate to good
] resistance to fading
Light Fastness 3-4 [1]
upon exposure to

light.

) Good resistance to
Soaping 4 ] ] [1]
washing with soap.

Good resistance to
Water 4 [1]
water.

Degradation:

Azo dyes, including C.l. Direct Black 32, can be susceptible to degradation under certain
conditions. Studies on similar direct black dyes have shown that they can be degraded through
processes such as photocatalysis and biological action.[4][5][6] The degradation of azo dyes
can sometimes lead to the formation of aromatic amines, which may have toxicological
implications.[2]

Experimental Protocols

For researchers requiring precise quantitative data on the solubility and stability of C.l. Direct
Black 32, the following established experimental protocols can be employed.

Solubility Determination Workflow

A common method for determining the solubility of a dye is the equilibrium saturation method.
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Sample Preparation

Weigh excess C.I. Direct Black 32

Add known volume of solvent

Equiligration

Agitate at constant temperature

Allow to equilibrate (e.g., 24-48h)

Phase Séparation

Centrifuge to pellet undissolved solid

Filter supernatant (e.g., 0.45 pm filter)

An:vsis

Analyze filtrate (e.g., UV-Vis, HPLC)

Calculate concentration (g/L or mg/mL)

Click to download full resolution via product page

Workflow for Solubility Determination.
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Methodology:

e Preparation: An excess amount of C.l. Direct Black 32 is added to a known volume of the
solvent of interest in a sealed container.

» Equilibration: The mixture is agitated at a constant temperature for a sufficient period (e.g.,
24-48 hours) to ensure equilibrium is reached.

e Separation: The suspension is centrifuged to pellet the undissolved solid. The supernatant is
then carefully filtered, typically through a 0.45 um syringe filter, to remove any remaining
particulate matter.

e Analysis: The concentration of the dissolved dye in the clear filtrate is determined using a
suitable analytical technique, such as UV-Vis spectrophotometry (by creating a standard
curve) or High-Performance Liquid Chromatography (HPLC).

Stability Testing Workflow

Stability testing typically involves subjecting the dye solution to various stress conditions and
monitoring its degradation over time.
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Sample Preparation

Prepare stock solution of C.I. Direct Black 32

Aliquot into multiple test vessels

Stress Conditions

Different Temperatures Light Exposure (e.g., Xe@

Monitoring and Analysis

Sample at time intervals

Analyze samples (e.g., HPLC, UV-Vis)

Determine degradation kinetics

Click to download full resolution via product page

Workflow for Stability Testing.
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Methodology:

o Preparation: A stock solution of C.I. Direct Black 32 of known concentration is prepared in a
suitable solvent.

o Stress Conditions: The solution is aliquoted into separate containers and subjected to
various stress conditions, such as:

o pH Stability: Adjusting the pH of the solutions to different levels (e.g., acidic, neutral, and
basic).

o Thermal Stability: Storing the solutions at different temperatures (e.g., refrigerated, room
temperature, and elevated temperatures).

o Photostability: Exposing the solutions to a controlled light source, such as a xenon lamp,
to simulate sunlight.

e Monitoring: Samples are taken at regular time intervals from each condition.

e Analysis: The concentration of the remaining dye in each sample is quantified using an
analytical method like HPLC, which can also help to identify and quantify degradation
products. The rate of degradation can then be calculated to determine the stability under
each condition.

Conclusion

C.l. Direct Black 32 is a multi-azo dye with good general fastness properties, making it
suitable for a range of applications, primarily in the textile industry. While detailed quantitative
data on its solubility in a wide array of solvents and its stability under specific environmental
stressors are not extensively reported in public literature, this guide provides the available
qualitative information and outlines standard methodologies for researchers to determine these
parameters experimentally. A thorough understanding of its solubility and stability is essential
for optimizing its use, ensuring product quality, and assessing its environmental impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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